Cas no 2097804-92-5 ((R)-3-(Boc-amino)-N,N-dimethylpyrrolidine-1-carboxamide)

• Product Name: (R)-3-(Boc-amino)-N,N-dimethylpyrrolidine-1-carboxamide
• CAS No: 2097804-92-5
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• MDL: MFCD30729866
• CID: 4636824
• Update Time: 2025-06-08

(R)-3-(Boc-amino)-N,N-dimethylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Boc-amino)-N,N-dimethylpyrrolidine-1-carboxamide
• Carbamic acid, N-[(3R)-1-[(dimethylamino)carbonyl]-3-pyrrolidinyl]-, 1,1-dimethylethyl ester

• MDL： MFCD30729866
• Inchi： 1S/C12H23N3O3/c1-12(2,3)18-10(16)13-9-6-7-15(8-9)11(17)14(4)5/h9H,6-8H2,1-5H3,(H,13,16)/t9-/m1/s1
• InChI Key： FHUBDEHTPCQZNQ-SECBINFHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CCN(C(N(C)C)=O)C1

Additional information on (R)-3-(Boc-amino)-N,N-dimethylpyrrolidine-1-carboxamide

Introduction to (R)-3-(Boc-amino)-N,N-dimethylpyrrolidine-1-carboxamide (CAS No. 2097804-92-5)

The compound (R)-3-(Boc-amino)-N,N-dimethylpyrrolidine-1-carboxamide (CAS No. 2097804-92-5) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing cyclic amine, which has been extensively studied for its versatile applications in drug design and synthesis. The Boc-amino group, which stands for tert-butoxycarbonyl amino, is a common protecting group used in peptide synthesis and organic transformations. The N,N-dimethyl substitution on the pyrrolidine ring adds further complexity to the molecule, enhancing its potential for bioactivity and selectivity in various biological systems.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The chiral center at position 3 of the pyrrolidine ring, denoted by the (R) configuration, plays a critical role in determining the molecule's stereochemical properties and its interactions with biological targets.

The synthesis of (R)-3-(Boc-amino)-N,N-dimethylpyrrolidine-1-carboxamide involves a series of well-established organic reactions, including alkylation, amide formation, and stereoselective protection strategies. The use of Boc protection ensures that the amino group remains unreactive during subsequent steps, allowing for precise control over the molecule's functional groups. This level of control is essential for constructing complex molecular architectures required in modern drug discovery.

In terms of applications, this compound has shown promise in various areas of medicinal chemistry. For example, it has been utilized as a key intermediate in the synthesis of peptide mimetics and small-molecule inhibitors. Its ability to modulate enzyme activity through non-covalent interactions makes it a valuable tool in rational drug design. Additionally, the N,N-dimethyl substitution enhances lipophilicity, which can improve drug-like properties such as membrane permeability and bioavailability.

Recent advancements in computational chemistry have also shed light on the molecular properties of this compound. Quantum mechanical calculations have revealed insights into its electronic structure and conformational flexibility, which are crucial for understanding its binding modes with biological targets. These studies have further validated its potential as a lead compound in drug discovery programs.

In conclusion, (R)-3-(Boc-amino)-N,N-dimethylpyrrolidine-1-carboxamide (CAS No. 2097804-92-5) is a versatile and valuable molecule in contemporary organic chemistry. Its unique structure, combined with recent research findings, positions it as an important building block for developing innovative therapeutic agents. As research continues to uncover new applications and optimizations for this compound, its role in advancing medicinal chemistry will undoubtedly grow.